tert-Butyl 3-oxo-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate

• IUPAC Name: tert-butyl 3-oxo-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate
• InChI: InChI=1S/C12H17NO3/c1-12(2,3)16-11(15)13-8-4-5-9(13)7-10(14)6-8/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: JVCCJEOHXPAYHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CC(=O)CC1C=C2
• Molecular Formula: C12H17NO3
• DSSTOX Substance ID: DTXSID80856229
• Molecular Weight: 223.27 g/mol
• CAS No.: 736181-18-3

Description

Tert-Butyl 3-oxo-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate, also known as TBOA, is a chemical compound that has been extensively studied in the field of neuroscience. It is an inhibitor of glutamate transporters, which are responsible for the uptake of the neurotransmitter glutamate from the synaptic cleft. TBOA has been used to study the role of glutamate transporters in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis of Cyclic Amino Acid Esters
tert-Butyl 3-oxo-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate has been synthesized as a cyclic amino acid ester through intramolecular lactonization reactions. This process has been shown to be efficient for producing chiral cyclic amino acid esters without the use of chiral catalysts or enzymes and without the need for separation by chiral column chromatography. These syntheses have been instrumental in exploring the chemistry of bicyclic structures and have contributed to a better understanding of the molecular structure of such compounds, as demonstrated by the detailed molecular structure analyses using techniques like 1H NMR spectroscopy, high-resolution mass spectrometry, and single-crystal X-ray diffraction analysis (Moriguchi et al., 2014) (Moriguchi et al., 2014).

Multi-component Coupling Reactions
The compound has also been used in multi-component coupling reactions of aldehydes and amides with maleic anhydride to synthesize 7-oxo-6-azabicyclo[3.2.1]oct-2-ene-8-carboxylic acids. This process is crucial for developing a new protocol that yields higher than standard multi-step sequences due to the selective in situ trapping of one acylamino diene isomer. The target compounds can be further elaborated into arenes, cage molecules, and natural product precursors, showcasing the versatility of this compound in synthetic organic chemistry (Neumann et al., 2002).

Chemistry of 8-azabicyclo[3.2.1]octanes
The compound's derivatives, like 8-azabicyclo[3.2.1]octanes, have been extensively studied for their chemical reactions, such as mesylation, elimination, and epoxidation. These studies provide deep insights into the chemistry of these compounds, offering a basis for synthesizing novel molecules and understanding reaction mechanisms (Baylis & Thomas, 2007).